4-amino-6-chloro-3-N-methylbenzene-1,3-disulfonamide
Overview
Description
Molecular Structure Analysis
The molecular formula of “4-amino-6-chloro-3-N-methylbenzene-1,3-disulfonamide” is C7H10ClN3O4S2 . The molecular weight is 299.759 g/mol .Physical And Chemical Properties Analysis
The molecular weight of “4-amino-6-chloro-3-N-methylbenzene-1,3-disulfonamide” is 299.759 g/mol . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Inhibitor of Gastric Pathogen
The compound is a potent inhibitor of the gastric pathogen, Helicobacter pylori . It can be used in the treatment of diseases caused by this bacterium, such as peptic ulcers and gastritis .
Synthesis of Deuterated Thiazides
4-Amino-6-chloro-1,3-benzenedisulfonamide is used in the synthesis of deuterated thiazides . Thiazides are a class of diuretics used to treat hypertension and edema .
Electrochemical Polymerization
The compound can undergo electrochemical polymerization to produce conducting and non-conducting polymers . These polymers can be used in various applications, including sensors, batteries, and electronic devices .
Pharmaceutical Research
The compound is used in pharmaceutical research, particularly in the development of new drugs . It is often used as a starting material in the synthesis of various pharmaceutical compounds .
Environmental Testing
The compound can be used in the development of methods for identifying hazardous substances in environmental samples . This is particularly important in monitoring environmental pollution and ensuring public health .
Chemical Industry
4-Amino-6-chloro-N3-methyl-1,3-benzenedisulfonamide is used in the chemical industry as a raw material for the synthesis of various other chemicals .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Amino-6-chloro-N3-methyl-1,3-benzenedisulfonamide is carbonic anhydrase . This enzyme plays a crucial role in regulating pH and fluid balance in the body .
Mode of Action
4-Amino-6-chloro-N3-methyl-1,3-benzenedisulfonamide acts as a carbonic anhydrase inhibitor . By inhibiting this enzyme, it disrupts the balance of fluid and electrolytes in the body .
Biochemical Pathways
The inhibition of carbonic anhydrase affects several biochemical pathways. It disrupts the reabsorption of bicarbonate ions in the kidneys, leading to increased excretion of bicarbonate in the urine . This can affect the body’s pH balance and fluid levels .
Pharmacokinetics
This suggests that it may be metabolized and excreted in a similar manner to other sulfonamide-based diuretics .
Result of Action
As a result of its action, 4-Amino-6-chloro-N3-methyl-1,3-benzenedisulfonamide can lead to increased urine output (diuresis), helping to remove excess fluid from the body . This makes it potentially useful in treating conditions like hypertension and edema .
Action Environment
The action of 4-Amino-6-chloro-N3-methyl-1,3-benzenedisulfonamide can be influenced by various environmental factors. For instance, the pH of the body can affect the activity of carbonic anhydrase and thus the efficacy of its inhibitors . Additionally, factors like diet and hydration status can influence the body’s fluid and electrolyte balance, potentially impacting the effectiveness of diuretics .
properties
IUPAC Name |
4-amino-6-chloro-3-N-methylbenzene-1,3-disulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10ClN3O4S2/c1-11-17(14,15)7-3-6(16(10,12)13)4(8)2-5(7)9/h2-3,11H,9H2,1H3,(H2,10,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLMCYKKQJTLER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=C(C=C1N)Cl)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13659-98-8 |
Source
|
| Record name | Methyclothiazide related compound A | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013659988 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-6-chloro-N-3-methyl-m-benzenedisulfonamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8D5DX4FLX1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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